4-amino-5-(5-bromo-2-thienyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-(5-bromothiophen-2-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C6H5BrN4S2/c7-4-2-1-3(13-4)5-9-10-6(12)11(5)8/h1-2H,8H2,(H,10,12)
• InChI Key: YAFSDTHJIZWZKO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)C2=NNC(=S)N2N
• Molecular Formula: C6H5BrN4S2
• Molecular Weight: 277.2 g/mol

Description

4-amino-5-(5-bromo-2-thienyl)-4H-1,2,4-triazole-3-thiol (abbreviated as 4-A5BT-4H-1,2,4-TT) is a synthetic molecule belonging to the family of 1,2,4-triazole derivatives. It is a heterocyclic compound that contains both nitrogen and sulfur atoms, and is used in various scientific research applications. 4-A5BT-4H-1,2,4-TT has been studied for its potential applications in the fields of medicinal chemistry, drug design, and biochemistry. In

Scientific Research Applications

4-A5BT-4H-1,2,4-TT has been studied for its potential applications in the fields of medicinal chemistry, drug design, and biochemistry. In medicinal chemistry, 4-A5BT-4H-1,2,4-TT has been used as a starting material for the synthesis of various biologically active compounds, such as anti-inflammatory agents and antifungal agents. In drug design, 4-A5BT-4H-1,2,4-TT has been used as a scaffold for the design of novel drugs, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). In biochemistry, 4-A5BT-4H-1,2,4-TT has been used as a model compound to study the structure-activity relationships of various biological processes, such as enzyme inhibition and protein-protein interactions.

Mechanism of Action

The mechanism of action of 4-A5BT-4H-1,2,4-TT is not fully understood. However, it is believed that the molecule binds to certain enzymes and proteins, resulting in the inhibition of their activity. In particular, 4-A5BT-4H-1,2,4-TT has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-A5BT-4H-1,2,4-TT has been shown to interact with certain proteins, such as the transcription factor NF-κB, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-A5BT-4H-1,2,4-TT are not fully understood. However, it is believed that the molecule has anti-inflammatory and antifungal properties. In particular, 4-A5BT-4H-1,2,4-TT has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-A5BT-4H-1,2,4-TT has been shown to inhibit the growth of certain fungi, such as Candida albicans.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-A5BT-4H-1,2,4-TT in laboratory experiments is its ease of synthesis. The two-step synthesis process is simple and can be easily adapted to generate a wide range of derivatives. In addition, 4-A5BT-4H-1,2,4-TT is relatively stable, making it suitable for use in long-term experiments.
However, there are some limitations to using 4-A5BT-4H-1,2,4-TT in laboratory experiments. For example, the molecule is not soluble in water, making it difficult to use in aqueous solutions. In addition, the molecule is not commercially available, making it difficult to obtain in large quantities.

Future Directions

The